Cas no 823814-40-0 (Ethanol, 1-propoxy-, propanoate)

823814-40-0 structure
Product name:Ethanol, 1-propoxy-, propanoate
Ethanol, 1-propoxy-, propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 1-propoxy-, propanoate
- propanoic acid,1-propoxyethanol
- Propanoic acid--1-propoxyethan-1-ol (1/1)
- DTXSID00838062
- 823814-40-0
-
- Inchi: InChI=1S/C5H12O2.C3H6O2/c1-3-4-7-5(2)6;1-2-3(4)5/h5-6H,3-4H2,1-2H3;2H2,1H3,(H,4,5)
- InChI Key: XWQGMLRYWQUHAI-UHFFFAOYSA-N
- SMILES: CCCOC(C)O.CCC(=O)O
Computed Properties
- Exact Mass: 178.12050905g/mol
- Monoisotopic Mass: 178.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 77.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
Ethanol, 1-propoxy-, propanoate Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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